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Compound of Interest

Compound Name: Crebtide

Cat. No.: B550015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Crebtide, a synthetic

peptide widely utilized as a specific and efficient substrate for Protein Kinase A (PKA). This

document details the molecular characteristics of Crebtide, its kinetic parameters in relation to

PKA, relevant signaling pathways, and detailed experimental protocols for its use in kinase

activity assays.

Introduction to Crebtide
Crebtide is a synthetic 13-amino acid peptide that serves as a substrate for several protein

kinases, most notably Protein Kinase A (PKA) and Protein Kinase C (PKC).[1] Its sequence is

derived from the phosphorylation site of the cAMP response element-binding protein (CREB), a

key transcription factor involved in numerous cellular processes.[2][3] The high affinity and

specificity of Crebtide for PKA make it an invaluable tool for studying PKA activity, screening

for inhibitors, and investigating cellular signaling pathways.

Molecular Characteristics:

Amino Acid Sequence: H-Lys-Arg-Arg-Glu-Ile-Leu-Ser-Arg-Arg-Pro-Ser-Tyr-Arg-OH

(KRREILSRRPSYR)[1][2][4]

Phosphorylation Site: The primary site of phosphorylation by PKA is the Serine residue

corresponding to Ser-133 in the full-length CREB protein.[2][5][6]

Molecular Weight: Approximately 1699.01 g/mol [2][7][8]
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Quantitative Data: Crebtide-PKA Interaction
The efficiency of Crebtide as a PKA substrate is characterized by its kinetic parameters, which

demonstrate a significantly higher affinity compared to other commonly used synthetic

substrates like Kemptide.

Parameter Value Kinase Notes

Km (Michaelis

constant)
3.9 µM PKA (cAK)

This is approximately

10-fold lower than that

of Kemptide (Km=39

µM), indicating a

higher affinity of

Crebtide for PKA.[1][3]

[9][10]

Vmax (Maximum

velocity)
12.4 µmol/(min·mg) PKA (cAK)

This value is higher

than that of Kemptide

(9.8 µmol/(min·mg)).

[1][9][10]

Km (Michaelis

constant)
2.9 µM

cGMP-dependent

protein kinase (cGK)

Vmax (Maximum

velocity)
3.2 µmol/(min·mg)

cGMP-dependent

protein kinase (cGK)

Phosphorylation by

cGK is significantly

slower compared to

PKA.[1][9]

Signaling Pathways Involving PKA and CREB
PKA is a central enzyme in signal transduction pathways that regulate a multitude of cellular

functions, including metabolism, gene expression, and memory formation.[11] The activation of

PKA and subsequent phosphorylation of CREB is a critical downstream event in many of these

pathways.

The Canonical PKA Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b550015?utm_src=pdf-body
https://www.benchchem.com/product/b550015?utm_src=pdf-body
https://www.medchemexpress.com/CREBtide.html
https://www.genscript.com/peptide/RP10142-CREBtide.html
https://www.glpbio.com/de/research-area/crebtide.html
https://www.allgenbio.com/products/m11758
https://www.medchemexpress.com/CREBtide.html
https://www.glpbio.com/de/research-area/crebtide.html
https://www.allgenbio.com/products/m11758
https://www.medchemexpress.com/CREBtide.html
https://www.glpbio.com/de/research-area/crebtide.html
https://lifestyle.sustainability-directory.com/area/pka-signaling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular signals, such as hormones and neurotransmitters, bind to G-protein coupled

receptors (GPCRs), leading to the activation of adenylyl cyclase.[12][13] This enzyme

catalyzes the conversion of ATP to cyclic AMP (cAMP).[12][13] cAMP then binds to the

regulatory subunits of the inactive PKA holoenzyme, causing the release and activation of the

catalytic subunits.[12][14] These active catalytic subunits can then phosphorylate various

downstream targets, including CREB.[11]
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Caption: Canonical PKA signaling pathway leading to CREB phosphorylation.

Downstream Effects of CREB Phosphorylation
Once phosphorylated by PKA at Ser-133, CREB undergoes a conformational change that

allows it to recruit co-activators, such as CREB-binding protein (CBP).[15] This transcriptional

complex then binds to cAMP response elements (CREs) in the promoter regions of target

genes, thereby modulating their transcription.[15][16] This process is fundamental to long-term

changes in cellular function, including synaptic plasticity and memory formation.[6][17]

Experimental Protocols
The following protocols provide a framework for conducting PKA activity assays using Crebtide
as a substrate. These can be adapted for various formats, including colorimetric, fluorescent,

and radiometric detection.

General PKA Kinase Assay Workflow
This workflow outlines the fundamental steps for measuring PKA activity.
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Caption: General workflow for a PKA kinase activity assay using Crebtide.
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Detailed Protocol for a Non-Radioactive PKA Activity
Assay
This protocol is a synthesized example based on common components of commercially

available kits and published methods.[18][19][20]

Materials:

PKA catalytic subunit (purified)

Crebtide peptide

ATP solution

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT,

0.01% Tween-20)[18]

Stop Solution (e.g., 40 mM EDTA in 1X Detection Buffer)[18]

Detection Reagents (e.g., anti-phospho-CREB antibody, secondary antibody-HRP conjugate,

TMB substrate for colorimetric detection, or fluorescently labeled antibody/substrate for

fluorescence-based detection)[19][20]

Microtiter plates (e.g., 96-well or 384-well)[18][19]

Plate reader (colorimetric or fluorescence)

Procedure:

Reagent Preparation:

Prepare the Kinase Assay Buffer.

Dilute the PKA enzyme to the desired concentration (e.g., 20 pM) in Kinase Assay Buffer.

[18] Keep on ice.

Prepare a stock solution of Crebtide and dilute it to the working concentration (e.g., 200

nM) in Kinase Assay Buffer.[18]
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Prepare a stock solution of ATP and dilute it to the desired concentration (e.g., 10 µM to 1

mM) in Kinase Assay Buffer.[18]

Assay Reaction:

To each well of the microtiter plate, add the following in order:

25 µL of Kinase Assay Buffer

5 µL of diluted PKA enzyme solution

10 µL of diluted Crebtide solution

Mix gently by tapping the plate.

Initiation and Incubation:

Initiate the kinase reaction by adding 10 µL of the diluted ATP solution to each well.

Incubate the plate for 60-90 minutes at 30°C.[19][20]

Stopping the Reaction:

Terminate the reaction by adding 10 µL of Stop Solution to each well.

Detection of Phosphorylated Crebtide (Example for Colorimetric ELISA-based detection):

Add 50 µL of the anti-phospho-CREB (Ser133) antibody to each well.

Incubate for 60 minutes at room temperature.[19]

Wash the wells four times with 100 µL of 1X Wash Buffer.[19]

Add 50 µL of a diluted HRP-conjugated secondary antibody to each well.

Incubate for 30 minutes at room temperature.[19]

Wash the wells four times with 100 µL of 1X Wash Buffer.[19]
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Add 100 µL of TMB substrate to each well and incubate until a blue color develops.[20]

Stop the color development by adding 50 µL of Stop Solution (e.g., 1 M H₂SO₄). The color

will change to yellow.[20]

Data Analysis:

Read the absorbance at 450 nm using a microplate reader.[19][20]

The intensity of the color is proportional to the amount of phosphorylated Crebtide, and

thus to the PKA activity.

A standard curve can be generated using a known amount of phosphorylated Crebtide to

quantify the results.

Conclusion
Crebtide's high affinity and specificity for PKA make it an essential tool for researchers in cell

biology, pharmacology, and drug discovery. Its well-characterized kinetic parameters and its

central role in the PKA-CREB signaling pathway provide a robust system for studying kinase

activity and its modulation. The provided protocols and pathway diagrams serve as a valuable

resource for designing and executing experiments involving Crebtide as a PKA substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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